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Compound of Interest

Compound Name: Ethoxycyclopentane

Cat. No.: B15480495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethoxycyclopentane, a cyclic ether, presents a unique combination of physical and chemical

properties that suggest its potential utility across various research and development sectors.

While extensive research specifically detailing the applications of ethoxycyclopentane is not

abundant in publicly available literature, its structural characteristics as a cyclopentyl ether

allow for informed hypotheses regarding its use as a solvent in organic synthesis, a component

in green chemistry initiatives, and a potential, albeit underexplored, element in pharmaceutical

development. This technical guide consolidates the known physicochemical properties of

ethoxycyclopentane and extrapolates its potential applications based on established

principles of organic and medicinal chemistry.

Physicochemical Properties of Ethoxycyclopentane
A comprehensive understanding of a compound's physical and chemical properties is

fundamental to exploring its potential applications. The following table summarizes the key

physicochemical data for ethoxycyclopentane.
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Property Value Reference

Molecular Formula C7H14O [1][2]

Molecular Weight 114.19 g/mol [1]

Boiling Point 128.9 °C at 760 mmHg [2]

Density 0.86 g/cm³ [2]

Flash Point 21.5 °C [2]

IUPAC Name ethoxycyclopentane [1]

Synonyms Cyclopentyl ethyl ether [1]

CAS Number 26306-40-1 [1][2]

Potential Research Applications
Based on its ether linkage and cyclic aliphatic structure, ethoxycyclopentane can be

considered as a potential alternative to other common ether solvents like diethyl ether,

tetrahydrofuran (THF), and cyclopentyl methyl ether (CPME).

Solvent in Organic Synthesis
Ethers are widely used as aprotic solvents in a variety of organic reactions due to their ability to

dissolve a wide range of organic compounds and their relative inertness under many reaction

conditions. Ethoxycyclopentane's higher boiling point compared to diethyl ether (34.6 °C) and

THF (66 °C) could offer advantages in reactions requiring elevated temperatures.

Potential applications include:

Grignard Reactions: Ethers are essential for stabilizing Grignard reagents.

Ethoxycyclopentane could potentially serve as a solvent for the formation and reaction of

Grignard reagents, offering a different reaction medium that might influence reaction kinetics

or product selectivity.

Lithium Aluminum Hydride Reductions: Similar to other ethers, ethoxycyclopentane is

expected to be a suitable solvent for reductions using lithium aluminum hydride and other
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metal hydrides.

Nucleophilic Substitutions: Its ability to solvate cations could facilitate certain SN2 reactions.

Below is a conceptual workflow for evaluating ethoxycyclopentane as a solvent in a generic

Grignard reaction.
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Solvent Evaluation Workflow

Select Model Grignard Reaction
(e.g., Phenylmagnesium bromide + Benzaldehyde)

Define Reaction Parameters
(Temperature, Concentration, Time)

Perform Reaction in Ethoxycyclopentane Perform Control Reaction in Standard Solvent
(e.g., THF, Diethyl Ether)

Analyze Reaction Outcomes
(Yield, Purity, Byproducts)

Compare Performance and Optimize
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Green Solvent Assessment

Ethoxycyclopentane

Physicochemical Properties
(High Boiling Point)

Toxicological Studies
(Acute & Chronic Toxicity, Mutagenicity)

Environmental Fate Studies
(Biodegradability, Aquatic Toxicity)

Safety Assessment
(Peroxide Formation, Flammability)

Green Solvent Profile
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Hypothetical Signaling Pathway

Cyclopentane-based Ligand

Membrane Receptor

G-Protein Activation

Effector Enzyme
(e.g., Adenylyl Cyclase)

Second Messenger Production
(e.g., cAMP)

Protein Kinase A Activation

Cellular Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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